Cas no 894068-83-8 (3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide)

3-Cyclohexyl-N-(4-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)propanamide is a specialized organic compound featuring a cyclohexyl-propanamide moiety linked to a 3-methyl-1,2,4-triazolo[4,3-b]pyridazine core. Its structural design combines a hydrophobic cyclohexyl group with a heterocyclic triazolopyridazine system, suggesting potential utility in medicinal chemistry or agrochemical applications. The compound’s rigid triazolopyridazine scaffold may enhance binding affinity in target interactions, while the flexible propanamide linker could improve solubility. Its synthesis involves precise coupling strategies, ensuring high purity and stability. This molecule is of interest for researchers exploring kinase inhibitors or other biologically active agents due to its balanced lipophilicity and functional group diversity. Further studies are required to elucidate its full pharmacological or chemical properties.
3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide structure
894068-83-8 structure
Product Name:3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide
CAS No:894068-83-8
MF:C21H25N5O
MW:363.456104040146
CID:5842904
PubChem ID:7217850
Update Time:2025-10-28

3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanamide, N-[4-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
    • SR-01000913345
    • SR-01000913345-1
    • 3-cyclohexyl-N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)propanamide
    • F2508-0315
    • 894068-83-8
    • AKOS024701762
    • 3-cyclohexyl-N-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)propanamide
    • 3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide
    • Inchi: 1S/C21H25N5O/c1-15-23-24-20-13-12-19(25-26(15)20)17-8-10-18(11-9-17)22-21(27)14-7-16-5-3-2-4-6-16/h8-13,16H,2-7,14H2,1H3,(H,22,27)
    • InChI Key: JISZTHYOZAURRP-UHFFFAOYSA-N
    • SMILES: C1(CCC(NC2=CC=C(C3=NN4C(C)=NN=C4C=C3)C=C2)=O)CCCCC1

Computed Properties

  • Exact Mass: 363.20591044g/mol
  • Monoisotopic Mass: 363.20591044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • pka: 14.43±0.70(Predicted)

3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide Pricemore >>

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Additional information on 3-cyclohexyl-N-(4-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)propanamide

3-Cyclohexyl-N-(4-{3-Methyl-1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl}Phenyl)Propanamide

The compound with CAS No 894068-83-8, known as 3-cyclohexyl-N-(4-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)propanamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a cyclohexyl group attached to a propanamide moiety and a triazolo-pyridazine ring system. The triazolo[4,3-b]pyridazine core is a heterocyclic structure that imparts unique electronic properties to the molecule, making it a subject of interest in medicinal chemistry and materials science.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The triazolo[4,3-b]pyridazine system has been shown to exhibit potent biological activities, including anti-inflammatory and anti-cancer properties. Researchers have demonstrated that the substitution pattern on the pyridazine ring significantly influences the compound's bioavailability and efficacy. In the case of CAS No 894068-83-8, the presence of a methyl group at position 3 of the triazolo ring further enhances its stability and pharmacokinetic profile.

The synthesis of 3-cyclohexyl-N-(4-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)propanamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the triazolo-pyridazine ring through a tandem cyclization reaction and subsequent functionalization to introduce the cyclohexyl and propanamide groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions and improve yield.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated as a potential lead compound for treating chronic inflammatory diseases. Preclinical studies suggest that it exhibits selective inhibition of pro-inflammatory cytokines without significant cytotoxicity. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeted therapies in oncology.

From a materials science perspective, the triazolo[4,3-b]pyridazine core in CAS No 894068-83-8 has been explored for its potential in organic electronics. The heterocyclic structure contributes to high electron mobility and thermal stability, making it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in thin-film deposition techniques have enabled the fabrication of devices incorporating this compound with improved performance metrics.

Furthermore, computational studies have provided deeper insights into the electronic properties of CAS No 894068-83-8. Density functional theory (DFT) calculations reveal that the molecule exhibits favorable HOMO-LUMO energy levels for applications in optoelectronics. These findings align with experimental results from photovoltaic device testing, where the compound demonstrated efficient charge transport characteristics.

In conclusion, CAS No 894068-83-8, or 3-cyclohexyl-N-(4-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)propanamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological and electronic properties position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.

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